Cas no 1140239-98-0 (1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid)

1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid is a heterocyclic compound featuring a fused pyrazole-pyridine core with a carboxylic acid functional group at the 7-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its rigid bicyclic framework and reactive carboxyl group enable efficient derivatization, making it valuable for constructing targeted ligands or inhibitors. The compound's stability and compatibility with standard coupling reactions enhance its utility in medicinal chemistry. High purity grades are available to meet research and industrial requirements, ensuring reproducibility in synthetic applications. Its well-defined chemical properties facilitate its use in structure-activity relationship studies and scaffold optimization.

1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid structure

1140239-98-0 structure

Product Name:1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid

CAS No:1140239-98-0

MF:C₇H₅N₃O₂

MW:163.133500814438

MDL:MFCD11870060

CID:4456882

PubChem ID:68576750

Update Time:2025-06-06

1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid
- 2H-PYRAZOLO[3,4-C]PYRIDINE-7-CARBOXYLIC ACID
- CS-0052513
- AKOS025290065
- P11270
- EN300-5252933
- 1935388-64-9
- SCHEMBL3272822
- AS-50859
- 1H-PYRAZOLO[3,4-C]PYRIDINE-7-CARBOXYLICACID
- SCHEMBL21834528
- 6H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid
- DB-132800
- MFCD11870060
- PB16442
- 1140239-98-0
- 866-221-7
- 1H-Pyrazolo(3,4-c)pyridine-7-carboxylic acid
- MDL： MFCD11870060
- Inchi： 1S/C7H5N3O2/c11-7(12)6-5-4(1-2-8-6)3-9-10-5/h1-3H,(H,9,10)(H,11,12)
- InChI Key： WSCQBSMPWSLCEW-UHFFFAOYSA-N
- SMILES： OC(C1C2=C(C=NN2)C=CN=1)=O

Computed Properties

Exact Mass: 163.038176411g/mol
Monoisotopic Mass: 163.038176411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 78.9Å²

Experimental Properties

Density: 1.6±0.1 g/cm3

1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB458275-250 mg	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid; 95%	1140239-98-0		250mg	€532.60	2023-04-22
abcr	AB458275-500 mg	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid; 95%	1140239-98-0		500MG	€894.50	2022-03-01
Chemenu	CM268935-250mg	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid	1140239-98-0	95+%	250mg	$634	2021-08-18
Chemenu	CM268935-1g	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid	1140239-98-0	95+%	1g	$2373	2021-08-18
TRC	B529990-5mg	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic Acid	1140239-98-0		5mg	$ 70.00	2022-06-07
TRC	B529990-10mg	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic Acid	1140239-98-0		10mg	$ 95.00	2022-06-07
TRC	B529990-50mg	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic Acid	1140239-98-0		50mg	$ 340.00	2022-06-07
Matrix Scientific	125167-1g	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid, 97.0%	1140239-98-0	97.0%	1g	$2112.00	2023-09-07
Chemenu	CM268935-250mg	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid	1140239-98-0	95%+	250mg	$***	2023-04-03
Chemenu	CM268935-1g	1H-Pyrazolo[3,4-c]pyridine-7-carboxylic acid	1140239-98-0	95%+	1g	$***	2023-04-03

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4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

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5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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